![molecular formula C24H20N2O2 B2836842 N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-[1,1'-biphenyl]-4-carboxamide CAS No. 898426-32-9](/img/structure/B2836842.png)
N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-[1,1'-biphenyl]-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-[1,1’-biphenyl]-4-carboxamide” is a nitrogen-containing heterocyclic compound . It is a part of the pyrrolopyrazine class of compounds, which are known to exhibit a wide range of biological activities . The compound is not intended for human or veterinary use and is available for research purposes.
Molecular Structure Analysis
The molecular formula of the compound is C15H16N2O2. It includes a pyrrole ring and a pyrazine ring, which are part of the pyrrolopyrazine scaffold . The InChI and SMILES strings provide a textual representation of the compound’s structure.Scientific Research Applications
Polymorphic Modifications for Hypertension Treatment
Shishkina et al. (2018) discuss the polymorphic modifications of a structurally related 1H-pyrrolo[3,2,1-ij]quinoline derivative with strong diuretic properties. This compound can be used as a new hypertension remedy. Two polymorphic forms were identified, which showed different crystal packing and organizational levels, indicating its potential for tailored pharmaceutical formulations (Shishkina et al., 2018).
Efficient Synthesis for Research and Development
Dorow et al. (2006) developed an efficient synthesis route for a pyrrolquinolone compound, showcasing the importance of synthesis efficiency in the research and development of pharmaceuticals. The synthesis involved selective iodination, quinolone formation, and Sonogashira coupling, underlining the compound's relevance in chemical synthesis research (Dorow et al., 2006).
Antibacterial Activity of Novel Derivatives
A study by Largani et al. (2017) on novel pyrrolo[3,4-b]quinolin derivatives demonstrated significant antibacterial activity. This indicates the compound's potential use in developing new antibacterial agents, highlighting the importance of structural modifications in enhancing biological activity (Largani et al., 2017).
Potential in Metal Coordination and Targeted Delivery
Yang et al. (2017) synthesized compounds related to N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-[1,1'-biphenyl]-4-carboxamide, which can form coordinate bonds with metal ions. This property suggests potential applications in creating complexes for targeted delivery of therapeutic agents, such as nitric oxide to biological sites (Yang et al., 2017).
Mechanism of Action
properties
IUPAC Name |
N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-4-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O2/c27-22-15-20-14-21(13-19-7-4-12-26(22)23(19)20)25-24(28)18-10-8-17(9-11-18)16-5-2-1-3-6-16/h1-3,5-6,8-11,13-14H,4,7,12,15H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMDLUYVEYNRVBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=CC(=C2)NC(=O)C4=CC=C(C=C4)C5=CC=CC=C5)CC(=O)N3C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.